![molecular formula C18H24N4O2 B5639069 1-(cyclopropylcarbonyl)-N-(6,7-dihydro-5H-cyclopenta[d]pyrimidin-2-ylmethyl)-4-piperidinecarboxamide](/img/structure/B5639069.png)
1-(cyclopropylcarbonyl)-N-(6,7-dihydro-5H-cyclopenta[d]pyrimidin-2-ylmethyl)-4-piperidinecarboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
The compound "1-(cyclopropylcarbonyl)-N-(6,7-dihydro-5H-cyclopenta[d]pyrimidin-2-ylmethyl)-4-piperidinecarboxamide" belongs to a class of chemicals that have attracted interest for their potential biological activities and unique chemical properties. The examination of this compound and its analogs helps in understanding their synthesis, molecular structure, chemical reactions, and properties.
Synthesis Analysis
Synthesis involves multi-step processes, often starting from commercially available substrates. For similar compounds, synthesis has been achieved through methods like cycloaddition reactions, reductive openings of lactone-bridged adducts, and intramolecular cyclization processes. For instance, the synthesis of cyclopenta[c]piperidines and pyrrolo[3,4-c]piperidines, which share structural motifs with the target compound, involves cycloaddition and subsequent reductive opening steps (Wu et al., 2000).
Molecular Structure Analysis
The molecular structure of compounds within this chemical family is characterized by complex ring systems, including cyclopentanes and pyrimidines, as well as various functional groups. X-ray crystallography and density functional theory (DFT) calculations are common tools for elucidating these structures, providing insights into their three-dimensional conformation and electronic properties (Ban et al., 2023).
Chemical Reactions and Properties
The reactivity of similar compounds can be influenced by the presence of functional groups such as carbonyls, amides, and halogens. These compounds undergo reactions including nucleophilic substitution, amide formation, and cyclization. Their chemical properties are often investigated in the context of potential biological activities, such as anti-angiogenic or antimicrobial effects, showcasing a diverse range of interactions and reactivities (Kambappa et al., 2017).
Safety and Hazards
properties
IUPAC Name |
1-(cyclopropanecarbonyl)-N-(6,7-dihydro-5H-cyclopenta[d]pyrimidin-2-ylmethyl)piperidine-4-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H24N4O2/c23-17(12-6-8-22(9-7-12)18(24)13-4-5-13)20-11-16-19-10-14-2-1-3-15(14)21-16/h10,12-13H,1-9,11H2,(H,20,23) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DRPCQUARIMHDNJ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC2=CN=C(N=C2C1)CNC(=O)C3CCN(CC3)C(=O)C4CC4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H24N4O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
328.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1-(cyclopropylcarbonyl)-N-(6,7-dihydro-5H-cyclopenta[d]pyrimidin-2-ylmethyl)-4-piperidinecarboxamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.